Cas no 134388-69-5 (Adenosine5'-(trihydrogen diphosphate), 8-azido-, P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide(9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), 8-azido-, P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide(9CI)
• CAS No: 134388-69-5
• MF: C₂₁H₂₈N₁₀O₁₄P₂
• MW: 706.453145027161
• CID: 145526
• PubChem ID: 3081268
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate), 8-azido-, P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide(9CI) Chemical and Physical Properties

Names and Identifiers

• [[(2R,3S,4R,5R)-5-(6-amino-8-azidopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• Adenosine5'-(trihydrogen diphosphate), 8-azido-, P'&reg
• nicotinamide 8-azidoadenine dinucleotide
• (A)-8-Azido-NAD+
• [(2R,3S,4R,5R)-5-(6-amino-8-azido-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl [[(2R,3S,4R,5R)-5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] hydrogen phosphate
• 5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide(9CI)
• 8-Azido-NAD
• Adenosine, 5'-(trihydrogen diphosphate), 8-azido-, P'-5'-ester with 1,4-dihydro-1-beta-D-ribofuranosyl-3-pyridinecarboxamide
• 134388-69-5
• DTXSID10158682
• Adenosine5'-(trihydrogen diphosphate), 8-azido-, P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide(9CI)

• Inchi： 1S/C21H28N10O14P2/c22-16-11-18(26-7-25-16)31(21(27-11)28-29-24)20-15(35)13(33)10(44-20)6-42-47(39,40)45-46(37,38)41-5-9-12(32)14(34)19(43-9)30-3-1-2-8(4-30)17(23)36/h1,3-4,7,9-10,12-15,19-20,32-35H,2,5-6H2,(H2,23,36)(H,37,38)(H,39,40)(H2,22,25,26)/t9-,10-,12-,13-,14-,15-,19-,20-/m1/s1
• InChI Key： TVIGBUPFTOPLFH-NAJQWHGHSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CCC(C(N)=O)=C2)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=[N+]=[N-])=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 706.12616960g/mol
• Monoisotopic Mass: 706.12616960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -4.5
• Topological Polar Surface Area: 332Ų